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Compound of Interest

Compound Name: Bis-PEG25-TFP ester

Cat. No.: B6352247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,

reactivity, and handling of Bis-PEG25-TFP ester, a homobifunctional crosslinking agent. This

document is intended for researchers, scientists, and professionals in the field of drug

development and bioconjugation, offering detailed information for the successful application of

this reagent.

Core Physicochemical Properties
Bis-PEG25-TFP ester is a polyethylene glycol (PEG) linker featuring a tetrafluorophenyl (TFP)

ester at both ends of a 25-unit discrete PEG (dPEG®) chain.[1][2] This homobifunctional design

allows for the crosslinking of molecules containing primary or secondary amines.[2][3] The PEG

chain enhances the solubility of conjugated molecules in aqueous solutions.[1]

Quantitative data for Bis-PEG25-TFP ester are summarized in the table below for easy

reference and comparison.
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Property Value Source

Molecular Weight 1515.52 Da

Chemical Formula C₆₆H₁₀₆F₈O₂₉

CAS Number 2567199-52-2

Purity >95% or >98%

Spacer Arm 79 atoms, 93.0 Å

Appearance White to off-white solid

Solubility
Soluble in Methylene chloride,

Acetonitrile, DMAC, DMSO

Storage Conditions

-20°C, sealed under an inert

atmosphere, protected from

moisture

Reactivity and Stability
The terminal TFP esters of Bis-PEG25-TFP ester are reactive towards primary and secondary

amine groups, forming stable amide bonds. This reaction is a nucleophilic acyl substitution

where the amine attacks the carbonyl carbon of the TFP ester, leading to the release of 2,3,5,6-

tetrafluorophenol.

TFP esters are noted to be more stable against hydrolysis compared to their N-

hydroxysuccinimide (NHS) ester counterparts, which can lead to higher coupling efficiencies in

aqueous buffers. The optimal pH for the reaction of TFP esters with amines is generally above

7.5.

Below is a diagram illustrating the reaction mechanism.
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Reactants

Products

R¹-OOC-(PEG₂₅)-COO-R¹
(Bis-PEG25-TFP ester)

Biomolecule-NHCO-(PEG₂₅)-CONH-Biomolecule
(Crosslinked Product)

+ 2 x H₂N-Biomolecule
(pH > 7.5)

H₂N-Biomolecule

R¹ = Tetrafluorophenyl

2 x R¹-OH
(Tetrafluorophenol)

Prepare Protein Solution
(2-5 mg/mL in PBS)

Mix and Incubate
(1-2h at RT or overnight at 4°C)

Prepare Bis-PEG25-TFP Ester
(10 mM in anhydrous DMSO)

Quench Reaction
(Optional, with Tris buffer)

Purify Conjugate
(SEC or Dialysis)

Analyze Product
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Purified Conjugate

Size-Exclusion Chromatography (SEC)
(Separation by size)

Reversed-Phase HPLC
(Purity assessment)

Mass Spectrometry (MS)
(Confirm MW and degree of labeling)

HPLC with Charged Aerosol Detection
(Quantification)

Fully Characterized Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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